Cas no 923591-20-2 ((S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid)

(S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid is a chiral carboxylic acid derivative featuring a sterically hindered structure with a terminal alkene group. Its unique design combines a protected amino acid moiety with a flexible unsaturated side chain, making it valuable in asymmetric synthesis and peptide modification. The compound's stereocenter ensures enantioselective reactivity, while the 2,2-dimethylhex-5-en-1-yl group enhances solubility in organic media. The terminal alkene offers further functionalization potential via cross-coupling or click chemistry. This structural versatility makes it useful in pharmaceutical intermediates, catalyst design, and polymer applications requiring controlled chirality and tailored hydrophobicity. Its stability under mild conditions allows for broad synthetic utility.
(S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid structure
923591-20-2 structure
Product Name:(S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid
CAS No:923591-20-2
MF:C15H27NO4
MW:285.379184961319
CID:736587
PubChem ID:45379499
Update Time:2025-10-29

(S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid
    • (2S)-2-(2,2-dimethylhex-5-enoxycarbonylamino)-3,3-dimethylbutanoic acid
    • L-Valine, N-[[(2,2-dimethyl-5-hexen-1-yl)oxy]carbonyl]-3-methyl-
    • N-[[(2,2-DIMETHYL-5-HEXEN-1-YL)OXY]CARBONYL]-3-METHYL- L-VALINE
    • SQRDVSLNJDVGSP-LLVKDONJSA-N
    • N-{[(2,2-dimethylhex-5-enyl)oxy]carbonyl}-3-methyl-L-valine
    • (S)-2-((2,2-dimethylhex-5-enyloxy)carbonylamino)-3,3-dimethylbutanoic acid
    • SCHEMBL733066
    • n-{[(2,2-dimethylhex-5-en-1-yl)oxy]carbonyl}-3-methyl-l-valine
    • DTXSID10670172
    • N-{[(2,2-Dimethylhex-5-enyl)oxy]carbonyl} -3-methyl-L-valine
    • 923591-20-2
    • (2S)-2-({[(2,2-DIMETHYLHEX-5-EN-1-YL)OXY]CARBONYL}AMINO)-3,3-DIMETHYLBUTANOIC ACID
    • MDL: MFCD13193227
    • Inchi: 1S/C15H27NO4/c1-7-8-9-15(5,6)10-20-13(19)16-11(12(17)18)14(2,3)4/h7,11H,1,8-10H2,2-6H3,(H,16,19)(H,17,18)/t11-/m1/s1
    • InChI Key: SQRDVSLNJDVGSP-LLVKDONJSA-N
    • SMILES: O(C(N[C@H](C(=O)O)C(C)(C)C)=O)CC(C)(C)CCC=C

Computed Properties

  • Exact Mass: 285.194
  • Monoisotopic Mass: 285.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 4

(S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid Related Literature

Additional information on (S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid

Introduction to (S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic Acid (CAS No. 923591-20-2)

(S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 923591-20-2, is a chiral amino acid derivative with a complex structure that makes it a valuable candidate for various biochemical applications. The presence of multiple functional groups, including an amide linkage and an ester group, contributes to its versatility in synthetic chemistry and biological interactions.

The molecular structure of this compound features a backbone of 3,3-dimethylbutanoic acid, which is a branched-chain carboxylic acid derivative. This moiety provides stability and specific steric properties that are crucial for its role in drug design and development. The compound's stereochemistry is particularly noteworthy, as it exists in the (S)-configuration, which is often preferred in pharmaceuticals due to its enhanced binding affinity and reduced toxicity compared to its enantiomer.

The side chain of the molecule incorporates a (2,2-Dimethylhex-5-en-1-yl)oxy group, which is a highly lipophilic alkyl chain with a double bond. This feature not only influences the compound's solubility and bioavailability but also allows for interactions with lipid-based biological membranes. The ester group at the terminus of the side chain further enhances its reactivity, making it a useful intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel chiral building blocks for drug discovery. The unique structural features of (S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid make it an attractive candidate for use in the synthesis of enantiomerically pure drugs. Such drugs are often more effective and have fewer side effects compared to racemic mixtures. The compound's ability to serve as a precursor for various pharmacologically active molecules has been explored in several cutting-edge research studies.

One of the most promising applications of this compound is in the field of protease inhibition. Proteases are enzymes that play critical roles in many biological processes, including inflammation and cancer progression. By designing molecules that specifically inhibit these enzymes, researchers can develop new therapeutic strategies. The amide linkage in (S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid provides a scaffold that can be modified to target specific protease active sites. Recent studies have demonstrated its potential as a lead compound in the development of protease inhibitors with high selectivity and potency.

The compound's structural complexity also makes it an interesting subject for computational chemistry studies. Advanced computational methods can be used to predict how it interacts with biological targets at the molecular level. These insights can guide the design of more effective derivatives with improved pharmacokinetic properties. For instance, molecular dynamics simulations have shown that the lipophilic side chain enhances binding to membrane-bound receptors, which could be exploited for targeted drug delivery systems.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and biotechnology. Its unique structural features make it suitable for developing novel polymers or coatings with specific properties. For example, the amide and ester groups can participate in hydrogen bonding networks, leading to materials with enhanced mechanical strength or biodegradability. Such applications are particularly relevant in the context of sustainable chemistry and green technology.

The synthesis of (S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical purity throughout the synthesis requires careful selection of reaction conditions and protecting groups. Recent advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess using catalytic methods. These developments have significantly reduced the complexity and cost associated with its production.

Ongoing research is exploring new ways to utilize this compound in drug discovery and beyond. For example, its incorporation into peptidomimetics has shown promise in developing treatments for neurological disorders. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The structural motifs present in this compound make it an ideal candidate for such modifications.

The future prospects of this compound are vast, thanks to its versatile structure and multiple functional groups. As our understanding of biological systems continues to grow, so does the demand for specialized chemical tools like (S)-2-((((2,2-Dimethylhex-5-en-1-yl)oxy)carbonyl)amino)-3,3-dimethylbutanoic acid. Its role in advancing drug discovery technologies and developing innovative materials underscores its importance in modern chemistry research.

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